3-butoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide

• IUPAC Name: 3-butoxy-N-[(2-pyridin-4-yl-1,3-benzoxazol-5-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C24H22N4O3S/c1-2-3-13-30-19-6-4-5-17(14-19)22(29)28-24(32)26-18-7-8-21-20(15-18)27-23(31-21)16-9-11-25-12-10-16/h4-12,14-15H,2-3,13H2,1H3,(H2,26,28,29,32)
• InChI Key: GSFFELQFOIYJPC-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC3=C(C=C2)OC(=N3)C4=CC=NC=C4
• Molecular Formula: C24H22N4O3S
• Molecular Weight: 446.5 g/mol

Description

3-butoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound is a member of the benzoxazole family and has been shown to have promising pharmacological properties.

Mechanism of Action

The exact mechanism of action of 3-butoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of various enzymes and signaling pathways that are involved in the development of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 3-butoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide has a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are both involved in the development of various diseases. It has also been shown to have antitumor properties, which may be useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-butoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide in lab experiments is that it has been extensively studied and its properties are well understood. However, one of the limitations is that it can be difficult to synthesize and purify, which can make it challenging to work with in the lab.

Future Directions

There are a number of future directions for research on 3-butoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide. One area of interest is in the development of new drugs that are based on this compound. Another area of interest is in further understanding its mechanism of action, which could lead to the development of new treatments for various diseases. Finally, there is also interest in studying the potential side effects of this compound, in order to better understand its safety and efficacy.

Synthesis Methods

The synthesis of 3-butoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide involves the reaction of 2-amino-4-(4-butoxyphenyl)-1,3-benzoxazole with carbon disulfide and potassium hydroxide to form the carbonothioyl derivative. This is then coupled with 4-pyridinylamine and benzoyl chloride to form the final product.

Scientific Research Applications

3-butoxy-N-({[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide has been extensively studied for its potential applications in the treatment of various diseases. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.